Cas no 75092-23-8 (1H-Pyrazole, 4,5-diiodo-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 4,5-diiodo-1,3-dimethyl-
• CAS No: 75092-23-8
• MF: C₅H₆I₂N₂
• MW: 347.923485279083
• CID: 4171125
• PubChem ID: 3512863
• Update Time: 2025-04-24

1H-Pyrazole, 4,5-diiodo-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-diiodo-1,3-dimethyl-
• NCGC00342311-01
• AB01333802-02
• 75092-23-8
• STK723353
• AI-034/31406044
• 4,5-diiodo-1,3-dimethylpyrazole
• 4,5-diiodo-1,3-dimethyl-1H-pyrazole
• AKOS005524443

• Inchi： 1S/C5H6I2N2/c1-3-4(6)5(7)9(2)8-3/h1-2H3
• InChI Key： PPHAJZAQWKWXGH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=NN1C)I

Computed Properties

• Exact Mass: 347.86204Da
• Monoisotopic Mass: 347.86204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų